Cas no 1597285-30-7 (2-(5-Iodopyrimidin-2-yl)acetonitrile)

• Product Name: 2-(5-Iodopyrimidin-2-yl)acetonitrile
• CAS No: 1597285-30-7
• MF: C₆H₄IN₃
• MW: 245.020532608032
• CID: 4817732
• Update Time: 2023-08-19

2-(5-Iodopyrimidin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-Iodopyrimidin-2-yl)acetonitrile

• Inchi： 1S/C6H4IN3/c7-5-3-9-6(1-2-8)10-4-5/h3-4H,1H2
• InChI Key： VLKUMRPIANILDS-UHFFFAOYSA-N
• SMILES： IC1C=NC(CC#N)=NC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• XLogP3: 0.5
• Topological Polar Surface Area: 49.6